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Get Quote

The following table summarizes the known properties of calcium periodate. Please note that a precise,

quantitative solubility value (e.g., in g/100mL or molarity) is not available in the searched sources.

Property Description / Value

Appearance White crystals or powder [1]

Molecular Formula
(Anhydrous)

CaI₂O₈ [2]

Common Hydrate Form Ca₃(H₂IO₆)₂·4H₂O (Calcium Periodate Tetrahydrate) [1]

Molecular Weight
(Tetrahydrate)

640.11 g/mol [1]

Solubility in Water Slightly soluble [1]

Commercial Form Often supplied as penta calcium orthoperiodate (≥60%) containing

28-31% iodine [3]

Experimental Protocol for Solubility Determination

Since quantitative data is scarce, determining solubility experimentally may be necessary. The following

workflow outlines a general approach using saturation and titration, a common method for slightly soluble
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salts.

Prepare Saturated Solution

1. Add excess calcium periodate
 to purified water

2. Agitate vigorously
 for 24 hours at 25°C

3. Allow undissolved solid
to settle

4. Filter solution
(0.45 μm membrane filter)

5. Analyze filtrate:
Titration or ICP-OES

6. Calculate solubility
(g/L or mol/L)

Click to download full resolution via product page

Experimental workflow for solubility determination

Step 1: Preparation of a Saturated Solution
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Add an excess of pure calcium periodate powder to a known volume (e.g., 100 mL) of purified water

in a sealed container [4].
Agitate the mixture vigorously for at least 24 hours using a magnetic stirrer in a temperature-

controlled water bath maintained at 25°C to ensure equilibrium is reached [4].
Allow the undissolved solid to settle, and then carefully filter the supernatant through a 0.45 μm
membrane filter to obtain a clear, saturated solution [4].

Step 2: Quantitative Analysis of Periodate Ion

The concentration of periodate in the saturated solution can be determined by:

Iodometric Titration: This is a classic method for oxidizing agents. An aliquot of the saturated
solution can be reacted with an excess of potassium iodide (KI) in an acidic medium. The periodate

ion (IO₄⁻) will oxidize I⁻ to iodine (I₂). The liberated I₂ can then be titrated with a standardized sodium
thiosulfate (Na₂S₂O₃) solution using starch as an indicator [2].

Instrumental Techniques: For higher precision, use techniques like Inductively Coupled Plasma
Optical Emission Spectrometry (ICP-OES) to directly measure the calcium or iodine concentration.

Step 3: Data and Calculation

From the titration or instrumental results, calculate the concentration of periodate (or calcium) in the
saturated solution.

Solubility can be expressed as either molar solubility (mol/L) or mass solubility (g/L) of calcium
periodate.

Research Considerations

pH Dependence: The solubility of many metal salts is pH-dependent. For a comprehensive
understanding, consider measuring the solubility across a range of pH buffers [5].

Ion Speciation: Periodate can exist in different forms in aqueous solution (metaperiodate IO₄⁻ and
orthoperiodate IO₆⁵⁻), and the equilibrium between them is pH-dependent [6]. The form present could

influence solubility measurements.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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